Cas no 1221726-07-3 (3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid)

• Product Name: 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• CAS No: 1221726-07-3
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• MDL: MFCD14705570
• CID: 5177333
• Update Time: 2025-11-02

3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• 3-cyclopropyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• 3-Cyclopropyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylicacid
• 1,2,4-Triazolo[4,3-a]pyridine-6-carboxylic acid, 3-cyclopropyl-5,6,7,8-tetrahydro-

• MDL： MFCD14705570
• Inchi： 1S/C10H13N3O2/c14-10(15)7-3-4-8-11-12-9(6-1-2-6)13(8)5-7/h6-7H,1-5H2,(H,14,15)
• InChI Key： PSYDFVKXSKPQIH-UHFFFAOYSA-N
• SMILES： OC(C1CCC2=NN=C(C3CC3)N2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: -0.1
• Topological Polar Surface Area: 68

Additional information on 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

Exploring the Potential of 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1221726-07-3) in Modern Chemistry

The compound 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1221726-07-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic molecule combines a triazolopyridine core with a cyclopropyl substituent and a carboxylic acid functional group, making it a versatile building block for drug discovery and material science.

Researchers have been particularly interested in the 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid scaffold because of its potential as a bioisostere for various pharmacophores. The presence of both nitrogen-rich heterocycles and the carboxylic acid moiety allows for diverse interactions with biological targets, which is why many scientists are exploring its use in developing new enzyme inhibitors and receptor modulators.

Recent studies have highlighted the compound's stability under various conditions, making it suitable for medicinal chemistry applications. The cyclopropyl group in particular contributes to enhanced metabolic stability, a feature highly sought after in drug development. This characteristic has led to increased interest in 1221726-07-3 as a potential precursor for central nervous system (CNS) drugs, where metabolic stability is crucial for blood-brain barrier penetration.

The synthetic versatility of 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid has made it a valuable intermediate in organic synthesis. Chemists have developed various routes to access this scaffold, with recent focus on green chemistry approaches that minimize environmental impact. These methods often involve catalytic cyclization techniques that improve atom economy and reduce waste generation.

In the context of current pharmaceutical trends, the triazolopyridine core of 1221726-07-3 aligns well with the growing interest in nitrogen-containing heterocycles as privileged structures in drug design. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly valuable for targeting protein-protein interactions, an area of intense research in modern drug discovery.

The agrochemical industry has also shown interest in derivatives of 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid, particularly for developing new plant growth regulators and pest control agents. The structural features of this compound allow for modifications that can target specific pathways in plants or pests while maintaining favorable environmental profiles.

From a material science perspective, the triazolopyridine system in 1221726-07-3 offers interesting electronic properties that could be exploited in organic electronics. Researchers are investigating its potential as a building block for organic semiconductors and photovoltaic materials, where its conjugated system and ability to form stable radicals might prove advantageous.

The analytical characterization of 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid has been thoroughly documented, with comprehensive NMR, mass spectrometry, and X-ray crystallography data available in the literature. These studies confirm the compound's structural integrity and provide valuable reference points for quality control in industrial applications.

As the demand for novel chemical entities continues to grow in both pharmaceutical and material science fields, 1221726-07-3 stands out as a promising candidate for further development. Its combination of structural novelty, synthetic accessibility, and potential for diverse applications makes it a compound worth watching in coming years.

Current research trends suggest that derivatives of 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid may find applications in addressing some of today's most pressing challenges in precision medicine and sustainable agriculture. The compound's modular structure allows for targeted modifications to optimize properties for specific applications, making it a valuable tool for researchers across multiple disciplines.

For synthetic chemists, the challenges associated with scaling up production of 1221726-07-3 while maintaining cost-effectiveness and purity standards remain active areas of investigation. Recent advances in flow chemistry and continuous processing may offer solutions to these challenges, potentially making this compound more accessible for industrial applications.

The intellectual property landscape surrounding 3-cyclopropyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid and its derivatives is evolving rapidly, with several patents filed in recent years covering various applications. This activity reflects the growing commercial interest in this chemical scaffold and its potential to address unmet needs in multiple markets.

Looking ahead, the scientific community anticipates that 1221726-07-3 will continue to attract research attention as new applications emerge. Its unique combination of structural features positions it well to contribute to advancements in fields ranging from drug discovery to advanced materials, making it a compound of significant interest for both academic and industrial researchers.